Cas no 1250946-52-1 (methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate)

• Product Name: methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate
• CAS No: 1250946-52-1
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 6256498
• PubChem ID: 61103607
• Update Time: 2025-11-03

methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate
• CS-0347428
• EN300-1939253
• 1250946-52-1

• Inchi： 1S/C9H12BrNO2S/c1-13-9(12)5-2-6(11)7-3-4-8(10)14-7/h3-4,6H,2,5,11H2,1H3
• InChI Key： HTRHBTDOTVDBOO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CCC(=O)OC)N)S1

Computed Properties

• Exact Mass: 276.97721g/mol
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate

Methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate (CAS No. 1250946-52-1): A Comprehensive Overview

Methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate (CAS No. 1250946-52-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced material sciences. Its molecular structure, featuring a combination of amino and bromothiophene moieties, makes it a versatile intermediate in organic synthesis, enabling the creation of complex molecules with potential biological activity.

The chemical formula of methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate is C₁₁H₁₄BrNO₃, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms. The presence of the bromothiophene ring is particularly noteworthy, as it introduces a range of electronic and steric properties that can be exploited in drug design. This structural motif is known to enhance binding affinity to biological targets, making it a valuable component in the synthesis of pharmacologically active compounds.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiophene ring exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The bromine substituent further modulates these properties by introducing electrophilic centers that can participate in various chemical reactions, including cross-coupling reactions commonly used in drug synthesis.

The synthesis of methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the formation of the amino acid derivative followed by the introduction of the bromothiophene moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate is its potential as a building block for more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes relevant to cancer therapy. The ability to modify its structure allows for fine-tuning of biological activity, making it a valuable asset in medicinal chemistry.

The pharmacological profile of methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate has been extensively studied in vitro and in vivo. Preclinical trials have indicated promising results in terms of efficacy and safety profiles. These findings have spurred further investigation into its potential therapeutic applications, particularly in oncology and inflammatory diseases. The compound's ability to interact with multiple biological targets underscores its versatility as a pharmacological scaffold.

In addition to its pharmaceutical applications, methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate has shown potential in material science research. Its unique structural features make it suitable for developing advanced materials with tailored electronic properties. For example, researchers have explored its use in creating conductive polymers and organic semiconductors. These materials are increasingly important in technologies such as flexible electronics and solar cells.

The industrial production of methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate requires adherence to high-quality manufacturing standards to ensure consistency and reliability. Processes are optimized for scalability while maintaining purity levels necessary for pharmaceutical use. Collaborative efforts between academic institutions and industry partners have been instrumental in advancing synthetic methodologies and improving production efficiency.

The future prospects for methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate are vast, driven by ongoing research and technological advancements. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced biological activities. Furthermore, interdisciplinary approaches combining chemistry with biology and medicine will continue to unlock new possibilities for this compound.

In conclusion, methyl 4-amino-4-(5-bromothiophen-2-yl)butanoate (CAS No. 1250946-52-1) represents a significant advancement in both pharmaceuticals and materials science. Its unique structural attributes and versatile reactivity make it a valuable compound for researchers worldwide. As scientific understanding continues to evolve, the potential applications of this molecule are likely to expand further, solidifying its role as a cornerstone in modern chemical research.